2-(4-methoxyphenyl)-N-(4-((methylthio)methyl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[4-(methylsulfanylmethyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C14H16N2O2S2/c1-18-12-5-3-10(4-6-12)7-13(17)16-14-15-11(8-19-2)9-20-14/h3-6,9H,7-8H2,1-2H3,(H,15,16,17)
• InChI Key: DYOLRPPGVQWIEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)CSC
• Molecular Formula: C14H16N2O2S2
• Molecular Weight: 308.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazol ring, the methoxyphenyl group, and the acetamide group. The exact spatial arrangement of these groups would depend on the specific synthesis process and the stereochemistry of the starting materials.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amine group in the acetamide portion could potentially participate in acid-base reactions. The aromatic ring in the methoxyphenyl group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar acetamide group and the aromatic methoxyphenyl group could influence its solubility, melting point, and boiling point.

Scientific Research Applications

Type III Secretion Inhibition

• . By blocking T3S, it disarms the pathogen and allows the host immune system to clear the infection, potentially leading to novel antibacterial agents.

Bioisosteres of Salicylidene Acylhydrazides

• Application : The compound acts as a bioisostere of salicylidene acylhydrazides, demonstrating activity against multiple species. .

Pesticidal Properties

• Potential : Further research could explore its pesticidal activity. .

Tyrosinase Inhibition

• Role of Catechol Moiety : The compound contains a catechol moiety (2,4-dihydroxyl groups), which plays a crucial role in inhibiting tyrosinase. .

Mechanism of Action

Without specific context or research data, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would likely depend on how it interacts with biological targets, which could be influenced by its molecular structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use in medicinal chemistry or materials science. Studies could also be conducted to better understand its physical and chemical properties, reactivity, and biological activity.